![molecular formula C21H21N3O6S2 B2744187 (E)-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide CAS No. 892857-26-0](/img/structure/B2744187.png)
(E)-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide
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Description
(E)-N-(3-methyl-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C21H21N3O6S2 and its molecular weight is 475.53. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Analgesic Agents
Research has shown that derivatives similar to the queried compound, particularly benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, exhibit anti-inflammatory and analgesic properties. These compounds have been screened for cyclooxygenase inhibition (COX-1/COX-2) and demonstrated significant analgesic and anti-inflammatory activities, indicating their potential use in developing new therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).
Redox-Annulation in Heterocyclic Compound Synthesis
The creation of polycyclic imidazolidinone derivatives via redox-annulation of α-ketoamides with cyclic secondary amines, such as morpholine, is a notable application in synthetic chemistry. This approach, facilitating the synthesis of complex heterocyclic compounds, illustrates the versatility of using morpholine and similar structures in complex organic synthesis (Zhengbo Zhu, Xin Lv, Jason E Anesini, D. Seidel, 2017).
Antioxidant Activity in Drug Toxicity Mitigation
In the context of drug toxicity, particularly acetaminophen-induced hepatotoxicity, benzothiazole derivatives have been investigated for their antioxidant properties. Compounds with benzothiazole cores have shown promising results in scavenging free radicals and mitigating oxidative stress, highlighting their potential in protective strategies against drug-induced liver injury (Laura C. Cabrera-Pérez, I. Padilla-Martínez, A. Cruz, J. Mendieta-Wejebe, F. Tamay-Cach, M. Rosales-Hernández, 2016).
Novel Norepinephrine Inhibitors
Research into benzothiazole derivatives has led to the discovery of new series of compounds acting as potent and selective inhibitors of the norepinephrine transporter. This finding is significant for the development of treatments for pain, highlighting the utility of these compounds in neurological research (D. O'Neill et al., 2011).
properties
IUPAC Name |
N-(3-methyl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O6S2/c1-23-16-12-17-18(30-11-10-29-17)13-19(16)31-21(23)22-20(25)14-2-4-15(5-3-14)32(26,27)24-6-8-28-9-7-24/h2-5,12-13H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYOKRRLRTIKXGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC3=C(C=C2SC1=NC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5)OCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
475.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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